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Compound of Interest

Compound Name: MeOSuc-AAPV-AMC

Cat. No.: B12409300 Get Quote

For researchers, scientists, and drug development professionals utilizing MeOSuc-AAPV-AMC
(N-Methoxysuccinyl-Ala-Ala-Pro-Val-7-amido-4-methylcoumarin), a fluorogenic substrate for

elastase, adherence to proper disposal protocols is crucial for maintaining laboratory safety

and environmental compliance. This guide provides essential, step-by-step information for the

safe handling and disposal of this chemical.

Chemical and Physical Properties
A summary of the key quantitative data for MeOSuc-AAPV-AMC is presented below for easy

reference.

Property Value

Molecular Formula C₃₁H₄₁N₅O₉

Molecular Weight 627.69 g/mol

CAS Number 72252-90-5

Appearance Solid

Solubility (25°C) DMSO: 60 mg/mL

Storage Temperature -20°C, protect from light, keep dry and sealed
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The primary recommended method for the disposal of MeOSuc-AAPV-AMC is incineration by

a licensed waste disposal company. Always adhere to federal, state, and local environmental

regulations.

Step-by-Step Disposal Procedure:

Consult Local Regulations: Before initiating any disposal procedure, consult your institution's

Environmental Health and Safety (EHS) department and review all applicable federal, state,

and local regulations.

Do Not Mix: Keep MeOSuc-AAPV-AMC in its original or a clearly labeled, compatible

container. Do not mix it with other chemical waste.

Dissolution (if necessary): If required by the waste disposal facility, dissolve or mix the

material with a combustible solvent.

Incineration: Arrange for the chemical to be burned in a chemical incinerator equipped with

an afterburner and scrubber.[1]

Uncleaned Packaging: Dispose of uncleaned packaging in the same manner as the product

itself, in accordance with official regulations.[2]

Safety and Handling Precautions
While MeOSuc-AAPV-AMC is not classified as a hazardous substance, general laboratory

safety precautions should be followed.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat when handling the compound.

Ventilation: Use in a well-ventilated area.

First Aid:

After inhalation: Move to fresh air. If symptoms persist, consult a doctor.[2]

After skin contact: The product is generally not irritating to the skin.[2] Wash with soap and

water.
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After eye contact: Rinse opened eye for several minutes under running water.[2]

After swallowing: If symptoms persist, consult a doctor.[2]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of MeOSuc-
AAPV-AMC.
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Caption: Logical workflow for the proper disposal of MeOSuc-AAPV-AMC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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